Cas no 2171904-07-5 (4-methyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine)

• Product Name: 4-methyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine
• CAS No: 2171904-07-5
• MF: C₁₂H₂₁F₃N₂
• MW: 250.303753614426
• CID: 6212425
• PubChem ID: 165503816
• Update Time: 2025-06-15

4-methyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine
• 2171904-07-5
• 4-methyl-3-[6-(trifluoromethyl)piperidin-3-yl]piperidine
• EN300-1477925

• Inchi： 1S/C12H21F3N2/c1-8-4-5-16-7-10(8)9-2-3-11(17-6-9)12(13,14)15/h8-11,16-17H,2-7H2,1H3
• InChI Key： LXLPKWQZRSTENT-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CN1)C1CNCCC1C)(F)F

Computed Properties

• Exact Mass: 250.16568316g/mol
• Monoisotopic Mass: 250.16568316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.1Ų

Additional information on 4-methyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine

Introduction to 4-methyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine (CAS No. 2171904-07-5)

4-methyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2171904-07-5, belongs to the piperidine class of heterocyclic amines, which are widely recognized for their role in medicinal chemistry. The presence of both methyl and trifluoromethyl substituents in its structure imparts distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The chemical structure of 4-methyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine can be described as a piperidine ring substituted at the 3-position with another piperidine ring, further modified at the 6-position with a trifluoromethyl group. This dual-piperidine core architecture is particularly intriguing because it mimics the scaffold of several bioactive molecules that have demonstrated efficacy in preclinical studies. The methyl group at the 4-position adds an additional layer of complexity, influencing both the metabolic stability and binding affinity of the compound.

In recent years, there has been a surge in research focused on developing novel treatments for neurological and inflammatory disorders. Piperidine derivatives have shown promise in this area due to their ability to interact with a variety of biological targets, including neurotransmitter receptors and enzyme systems. The specific arrangement of substituents in 4-methyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine suggests potential interactions with receptors such as serotonin (5-HT) and dopamine (DA) transporters, which are implicated in conditions like depression, anxiety, and Parkinson’s disease.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex drug candidates. The trifluoromethyl group, in particular, is a well-documented pharmacophore that enhances metabolic stability and binding affinity. This feature has been leveraged in numerous successful drugs approved by regulatory agencies worldwide. By incorporating this moiety into a dual-piperidine framework, researchers aim to create molecules with improved pharmacokinetic profiles and reduced side effects.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 4-methyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine. Molecular docking simulations have been used to predict binding interactions with target proteins, providing valuable insights into the compound’s mechanism of action. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammation and pain pathways, making it a candidate for treating chronic inflammatory conditions.

The synthesis of 4-methyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled chemists to assemble the required structural motifs with high precision. These advances have not only streamlined the synthesis process but also opened new avenues for structural diversification.

In addition to its potential therapeutic applications, 4-methyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine has garnered interest from academic and industrial researchers for its role as a key intermediate in larger synthetic schemes. Its unique structural features make it a versatile tool for exploring new chemical space, which is crucial for discovering innovative treatments for unmet medical needs.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Preliminary studies on 4-methyl-3-6-(trifluoromethyl)piperidin-3-ylpiperidine have focused on assessing its metabolic stability and potential toxicity profiles. These evaluations are essential for determining whether the compound can be safely administered to humans without causing adverse effects. Further research is needed to fully understand its pharmacological properties and long-term safety.

The future direction of research on 4-methyl-3-6-(trifluoromethyl)piperidin-3-yloperidine (CAS No. 2171904-07) is likely to involve both computational modeling and experimental validation. By integrating these approaches, scientists can gain deeper insights into how the compound interacts with biological systems at both molecular and cellular levels. This holistic understanding will be critical for optimizing its therapeutic potential and ensuring its efficacy in clinical trials.

In conclusion,4-methyl-pyridine-hexane-pyridine-trifluoro-substituent represents an exciting development in pharmaceutical chemistry due to its innovative structure and promising biological activity. As research continues to uncover new therapeutic applications for piperidine derivatives,this compound holds significant potential as either a standalone therapeutic agent or as part of more complex drug formulations designed to address various diseases.